Cas no 52107-68-3 (5-Iodo-2-methylbenzonitrile)

5-Iodo-2-methylbenzonitrile Properties

Names and Identifiers

• 5-Iodo-2-methylbenzonitrile
• Benzonitrile, 5-iodo-2-methyl-
• 5-iodo-2-methylbenzenecarbonitrile
• FT-0704811
• A871067
• SCHEMBL3376010
• 52107-68-3
• C75444
• MFCD00128256
• AKOS005106134
• CS-0098107
• EN300-171682
• DTXSID10350301
• JS-1420
• DB-296195
• +Expand

• MDL： MFCD00128256
• InChIKey： QPGQEWLZKVSLPK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6IN/c1-6-2-3-8(9)4-7(6)5-10/h2-4H,1H3
• SMILES： CC1=CC=C(C=C1C#N)I

Computed Properties

• Exact Mass: 242.95408
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 242.95450g/mol
• Heavy Atom Count: 10
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79
• Refractive Index: 1.638
• Boiling Point: 275.8°C at 760 mmHg
• Flash Point: 120.6°C
• Density: 1.78